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Compound of Interest

Compound Name: 1,3-Dichloro-3-methylbutane

Cat. No.: B052916 Get Quote

CAS Number: 624-96-4 Chemical Formula: C₅H₁₀Cl₂

This technical guide provides a comprehensive overview of 1,3-dichloro-3-methylbutane, a

versatile chlorinated hydrocarbon used as a key intermediate and reagent in organic synthesis.

Tailored for researchers, scientists, and drug development professionals, this document details

the compound's physicochemical properties, spectral data, synthesis, reactivity, and

applications, with a focus on its utility in constructing complex molecules.

Physicochemical and Spectral Properties
1,3-Dichloro-3-methylbutane is a colorless liquid known for its reactivity in various chemical

transformations.[1] Its key physical and chemical properties are summarized below.

Table 1: Physicochemical Properties of 1,3-Dichloro-3-methylbutane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b052916?utm_src=pdf-interest
https://www.benchchem.com/product/b052916?utm_src=pdf-body
https://www.benchchem.com/product/b052916?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b052916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name 1,3-dichloro-3-methylbutane [2][3]

Molecular Weight 141.04 g/mol [2][4]

Molecular Formula C₅H₁₀Cl₂ [2][3][4][5][6]

Melting Point -75.05°C (estimate) [1][6]

Boiling Point 145.5 - 149.59°C (estimate) [1][4][6]

Density 1.053 - 1.0718 g/cm³ [1][4][6]

Flash Point 36.4°C [1][4]

Refractive Index 1.4442 [1][6]

Vapor Pressure 6.11 mmHg at 25°C [1]

SMILES CC(C)(CCCl)Cl [2]

InChIKey
QGCOTJZDMVMLRQ-

UHFFFAOYSA-N
[2][3]

Table 2: Spectral Data Summary for 1,3-Dichloro-3-methylbutane

Spectroscopy Type Data Highlights Source

¹H NMR
Data available on public

databases.
[2]

¹³C NMR
Data available on public

databases.
[2]

Mass Spectrometry
GC-MS data available, with top

peaks at m/z 69, 41, and 77.
[2]

Infrared (IR) Spectroscopy

Vapor phase IR spectrum

available from the NIST/EPA

Gas-Phase Infrared Database.

[2][3]
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Synthesis and Experimental Protocols
While multiple synthetic routes may exist, a common laboratory-scale preparation involves the

chlorination of an appropriate alkene precursor.

General Synthesis via Hydrochlorination
A primary route to forming this dichloroalkane involves the addition of hydrogen chloride to an

unsaturated precursor, such as 3-methyl-1,3-butadiene, followed by further chlorination. A more

direct, cited method involves the reaction of ethyl methacrylate with chlorine.[6]

Reactants

Reaction Conditions

Product
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Electrophilic Addition

Hydrogen Chloride (HCl)

1,3-Dichloro-3-methylbutane
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Caption: General workflow for the synthesis of 1,3-dichloro-3-methylbutane.

Experimental Protocol: Electrophilic Addition
The following is a generalized protocol based on the principles of electrophilic addition to

alkenes for the synthesis of dichloroalkanes.

Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a gas inlet tube,

and a reflux condenser, dissolve the alkene precursor (e.g., 3-methyl-1,3-butadiene) in a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chembk.com/en/chem/1,3-DICHLORO-3-METHYLBUTANE
https://www.benchchem.com/product/b052916?utm_src=pdf-body-img
https://www.benchchem.com/product/b052916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


suitable inert solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen).

Gas Introduction: Cool the solution to 0°C using an ice bath. Bubble dry hydrogen chloride

gas slowly through the solution with vigorous stirring.

Reaction Monitoring: Monitor the progress of the reaction by taking aliquots and analyzing

them using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Once the reaction is complete, stop the gas flow and allow the mixture to warm to

room temperature. Quench the reaction by slowly adding a saturated solution of sodium

bicarbonate.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash

it sequentially with water and brine.

Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude 1,3-dichloro-3-methylbutane using fractional distillation.

Chemical Reactivity and Applications
The utility of 1,3-dichloro-3-methylbutane in organic synthesis stems from its nature as a

bifunctional electrophile. The molecule contains two chlorine atoms with distinct chemical

environments: a primary chloride and a tertiary chloride. This differential reactivity allows for

selective and sequential substitution reactions.

The tertiary chloride is highly susceptible to Sₙ1 (unimolecular nucleophilic substitution)

reactions due to the formation of a stable tertiary carbocation intermediate.[7] In contrast, the

primary chloride is more prone to Sₙ2 (bimolecular nucleophilic substitution) reactions, which

involve a backside attack by a nucleophile.[7] This dual reactivity makes it a valuable building

block for creating complex molecular architectures.
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Caption: Differential reactivity of the chloro- sites in 1,3-dichloro-3-methylbutane.

Application in the Synthesis of Precocene Analogs
A significant application of 1,3-dichloro-3-methylbutane is its use as a reagent in the

synthesis of Precocene analogs.[1] Precocenes are natural products that exhibit anti-juvenile

hormone activity in insects.[1] By disrupting the hormonal regulation of insect development,

these compounds can act as effective pest control agents, offering a potential alternative to

conventional pesticides.[1]

The synthesis of these analogs using 1,3-dichloro-3-methylbutane is also of interest in

pharmaceutical research.[1] Understanding the hormonal pathways in insects can provide

insights that may be applicable to the development of new drugs targeting specific human

hormonal pathways.[1]
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Caption: Application of 1,3-dichloro-3-methylbutane in research and development.

Safety and Handling
1,3-Dichloro-3-methylbutane is classified as harmful if swallowed.[2][5] Users should adhere

to standard laboratory safety protocols when handling this compound.

GHS Classification: Acute toxicity, Oral, Category 4.[5]

Hazard Statement: H302: Harmful if swallowed.[2][5]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[5]

P270: Do not eat, drink or smoke when using this product.[5]

P301+P317: IF SWALLOWED: Get medical help.[2]

P330: Rinse mouth.[2][5]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

It is an irritant and should not come into contact with skin or eyes.[6] Handling should be

performed in a well-ventilated area, and appropriate personal protective equipment (PPE),

including safety goggles and gloves, should be worn.[8]
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Conclusion
1,3-Dichloro-3-methylbutane is a valuable and versatile reagent in organic synthesis. Its

defining feature is the differential reactivity of its primary and tertiary chloro groups, enabling

selective Sₙ2 and Sₙ1 reactions, respectively. This property makes it a strategic precursor for

synthesizing complex molecules, most notably Precocene analogs, which have significant

implications for pest control and pharmaceutical research. Proper handling and adherence to

safety protocols are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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